N-(1-Cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine
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Overview
Description
N-(1-Cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine is a synthetic organic compound characterized by the presence of a cyclopropyl group, a trifluoropropyl group, and a thietan-3-amine moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(1-Cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine typically involves the reaction of 1-cyclopropyl-3,3,3-trifluoropropan-1-amine with thietan-3-one under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as anhydrous ethanol, at elevated temperatures to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form .
Chemical Reactions Analysis
Types of Reactions
N-(1-Cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where the thietan-3-amine moiety is replaced by other functional groups
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .
Major Products Formed
The major products formed from these reactions include sulfoxides, sulfones, amine derivatives, and substituted thietan-3-amine compounds, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
N-(1-Cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials with unique properties
Mechanism of Action
The mechanism of action of N-(1-Cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N-(1-Cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine include:
- 1-Cyclopropyl-3,3,3-trifluoropropan-1-amine
- Thietan-3-amine hydrochloride
- 3,3,3-Trifluoropropyl (methyl)cyclosiloxanes .
Uniqueness
What sets this compound apart from these similar compounds is its unique combination of a cyclopropyl group, a trifluoropropyl group, and a thietan-3-amine moiety. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications in scientific research and industry .
Properties
Molecular Formula |
C9H14F3NS |
---|---|
Molecular Weight |
225.28 g/mol |
IUPAC Name |
N-(1-cyclopropyl-3,3,3-trifluoropropyl)thietan-3-amine |
InChI |
InChI=1S/C9H14F3NS/c10-9(11,12)3-8(6-1-2-6)13-7-4-14-5-7/h6-8,13H,1-5H2 |
InChI Key |
KFJQMWGCZBFHCE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C(CC(F)(F)F)NC2CSC2 |
Origin of Product |
United States |
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